6-((2-hydroxy-3-iodo-5-nitrobenzyl)thio)-9-ribofuranosylpurine
6-((2-hydroxy-3-iodo-5-nitrobenzyl)thio)-9-ribofuranosylpurine
Brand Name:
Vulcanchem
CAS No.:
109982-34-5
VCID:
VC0217583
InChI:
InChI=1S/C17H16IN5O7S/c18-9-2-8(23(28)29)1-7(12(9)25)4-31-16-11-15(19-5-20-16)22(6-21-11)17-14(27)13(26)10(3-24)30-17/h1-2,5-6,10,13-14,17,24-27H,3-4H2/t10-,13-,14-,17-/m1/s1
SMILES:
C1=C(C=C(C(=C1CSC2=NC=NC3=C2N=CN3C4C(C(C(O4)CO)O)O)O)I)[N+](=O)[O-]
Molecular Formula:
C17H16IN5O7S
Molecular Weight:
561.3 g/mol
6-((2-hydroxy-3-iodo-5-nitrobenzyl)thio)-9-ribofuranosylpurine
CAS No.: 109982-34-5
Main Products
VCID: VC0217583
Molecular Formula: C17H16IN5O7S
Molecular Weight: 561.3 g/mol
| CAS No. | 109982-34-5 |
|---|---|
| Product Name | 6-((2-hydroxy-3-iodo-5-nitrobenzyl)thio)-9-ribofuranosylpurine |
| Molecular Formula | C17H16IN5O7S |
| Molecular Weight | 561.3 g/mol |
| IUPAC Name | (2R,3R,4S,5R)-2-[6-[(2-hydroxy-3-iodo-5-nitrophenyl)methylsulfanyl]purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol |
| Standard InChI | InChI=1S/C17H16IN5O7S/c18-9-2-8(23(28)29)1-7(12(9)25)4-31-16-11-15(19-5-20-16)22(6-21-11)17-14(27)13(26)10(3-24)30-17/h1-2,5-6,10,13-14,17,24-27H,3-4H2/t10-,13-,14-,17-/m1/s1 |
| Standard InChIKey | DKVZUGNICGXNBN-IWCJZZDYSA-N |
| Isomeric SMILES | C1=C(C=C(C(=C1CSC2=NC=NC3=C2N=CN3[C@H]4[C@@H]([C@@H]([C@H](O4)CO)O)O)O)I)[N+](=O)[O-] |
| SMILES | C1=C(C=C(C(=C1CSC2=NC=NC3=C2N=CN3C4C(C(C(O4)CO)O)O)O)I)[N+](=O)[O-] |
| Canonical SMILES | C1=C(C=C(C(=C1CSC2=NC=NC3=C2N=CN3C4C(C(C(O4)CO)O)O)O)I)[N+](=O)[O-] |
| Synonyms | 6-((2-hydroxy-3-iodo-5-nitrobenzyl)thio)-9-ribofuranosylpurine IH-NBMPR iodohydroxynitrobenzylthioinosine |
| PubChem Compound | 130614 |
| Last Modified | Nov 11 2021 |
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